Cas no 304864-77-5 (6-(E)-2-(2-nitrophenyl)methylidenehydrazin-1-yl-9H-purine)

• Product Name: 6-(E)-2-(2-nitrophenyl)methylidenehydrazin-1-yl-9H-purine
• CAS No: 304864-77-5
• MF: C₁₂H₉N₇O₂
• MW: 283.245560407639
• CID: 6552587
• Update Time: 2025-07-24

6-(E)-2-(2-nitrophenyl)methylidenehydrazin-1-yl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-(E)-2-(2-nitrophenyl)methylidenehydrazin-1-yl-9H-purine
• (E)-6-(2-(2-nitrobenzylidene)hydrazinyl)-9H-purine
• Benzaldehyde, 2-nitro-, 2-(9H-purin-6-yl)hydrazone

• Inchi： 1S/C12H9N7O2/c20-19(21)9-4-2-1-3-8(9)5-17-18-12-10-11(14-6-13-10)15-7-16-12/h1-7H,(H2,13,14,15,16,18)
• InChI Key： WEGRUWAEOPZRQB-UHFFFAOYSA-N
• SMILES： C(=NNC1=C2C(=NC=N1)NC=N2)C1=CC=CC=C1[N+]([O-])=O

Additional information on 6-(E)-2-(2-nitrophenyl)methylidenehydrazin-1-yl-9H-purine

Research Brief on 6-(E)-2-(2-nitrophenyl)methylidenehydrazin-1-yl-9H-purine (CAS: 304864-77-5)

The compound 6-(E)-2-(2-nitrophenyl)methylidenehydrazin-1-yl-9H-purine (CAS: 304864-77-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of 6-(E)-2-(2-nitrophenyl)methylidenehydrazin-1-yl-9H-purine as a promising scaffold for the development of kinase inhibitors. Its purine core, coupled with the nitrophenyl hydrazine moiety, allows for selective interactions with ATP-binding sites in various kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range, suggesting potential applications in cancer therapy.

In addition to its kinase inhibitory properties, this compound has shown notable anti-inflammatory effects. Research conducted by the University of Cambridge in 2024 revealed that 6-(E)-2-(2-nitrophenyl)methylidenehydrazin-1-yl-9H-purine modulates NF-κB signaling pathways, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings position it as a candidate for treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-(E)-2-(2-nitrophenyl)methylidenehydrazin-1-yl-9H-purine has also been optimized in recent years. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability and purity of the compound. This advancement is critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, require further investigation. Preliminary in vivo studies have indicated rapid clearance rates, necessitating structural modifications or formulation strategies to enhance its therapeutic efficacy. Future research directions may include the development of prodrugs or nanoparticle-based delivery systems to address these limitations.

In conclusion, 6-(E)-2-(2-nitrophenyl)methylidenehydrazin-1-yl-9H-purine represents a versatile and pharmacologically active molecule with broad potential in oncology and immunology. Continued research into its mechanisms and optimization of its drug-like properties will be essential for translating these findings into clinical applications.